Cas no 201677-75-0 (L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4))
201677-75-0 structure
Product Name:L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4)
CAS No:201677-75-0
MF:C17H31N7O9
MW:477.46954369545
CID:261141
PubChem ID:656609
Update Time:2025-04-19
L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4) Chemical and Physical Properties
Names and Identifiers
-
- L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4)
- (4S)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-1-methyl-2,6-dioxo-1,3-diazinane-4-carboxamide,tetrahydrate
- L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrat...
- TALTIRELIN HYDRATE
- Taltirelin tetrahydrate
- L-Prolinamide, N-(((4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl)carbonyl)-L-histidyl-, tetrahydrate
- N-{[(4S)-1-methyl-2,6-dioxohexahydropyrimidin-4-yl]carbonyl}-L-histidyl-L-prolinamide tetrahydrate
- TALTIRELIN TETRAHYDRATE [MI]
- 525OEO6W15
- Taltirelin hydrate (JP17)
- L-PROLINAMIDE, N-(((4S)-HEXAHYDRO-1-METHYL-2,6-DIOXO-4-PYRIMIDINYL)CARBONYL)-L-HISTIDYL-, HYDRATE (1:4)
- Ceredist (TN)
- UNII-525OEO6W15
- (-)-N-[(S)-hexahydro-1-methyl- 2,6-dioxo-4-pyrimidinyl-carbonyl]-L-histidyl-L-prolinamide tetrahydrate
- DTXSID3021300
- (4S)-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-1-methyl-2,6-dioxo-1,3-diazinane-4-carboxamide;tetrahydrate
- CHEBI:32180
- TALTIRELIN HYDRATE [JAN]
- D01925
- TALTIRELIN TETRAHYDRATE [WHO-DD]
- CHEBI:157598
- (1-methyl-4,5-dihydroorotyl)-histidyl-prolinamide
- 201677-75-0
- N-{[(4S)-1-methyl-2,6-dioxohexahydropyrimidin-4-yl]carbonyl}-L-histidyl-L-prolinamide--water (1/4)
-
- Inchi: 1S/C17H23N7O5.4H2O/c1-23-13(25)6-10(22-17(23)29)15(27)21-11(5-9-7-19-8-20-9)16(28)24-4-2-3-12(24)14(18)26;;;;/h7-8,10-12H,2-6H2,1H3,(H2,18,26)(H,19,20)(H,21,27)(H,22,29);4*1H2/t10-,11-,12-;;;;/m0..../s1
- InChI Key: HRCJDWMUKPHPHR-NTFWNTCYSA-N
- SMILES: O=C([C@H](CC1=CN=CN1)NC([C@@H]1CC(N(C)C(N1)=O)=O)=O)N1CCC[C@H]1C(N)=O.O.O.O.O
Computed Properties
- Exact Mass: 477.21800
- Monoisotopic Mass: 477.21832559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 714
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 175Ų
Experimental Properties
- Boiling Point: bp 72-75°
- PSA: 207.51000
- LogP: -1.10780
- Specific Rotation: 23D -13.6°
L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4) Security Information
- Toxicity:LD50 in mice, rats (mg/kg): >5000, >5000 orally; in mice, male, female rats (mg/kg): >2000, 799, 946 i.v. (Kinoshita)
L-Prolinamide,N-[[(4S)-hexahydro-1-methyl-2,6-dioxo-4-pyrimidinyl]carbonyl]-L-histidyl-,hydrate (1:4) Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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